Cas no 14443-42-6 (N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide)

• Product Name: N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide
• CAS No: 14443-42-6
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 3095300
• PubChem ID: 121133
• Update Time: 2025-06-15

N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide
• 1603-33-4
• DTXSID90936268
• N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide;hydrochloride
• N-[3-(Morpholin-4-yl)propyl]-4-nitrobenzamide--hydrogen chloride (1/1)
• MFCD01667715
• Benzamide, N-(3-morpholinopropyl)-p-nitro-, hydrochloride
• N-(3-Morpholin-4-ylpropyl)-4-nitrobenzamide HCl
• N-(3-morpholin-4-ylpropyl)-4-nitrobenzamidehydrochloride
• N-(3-Morpholinopropyl)-4-nitrobenzamide hydrochloride
• CS-0318474
• N-(3-Morpholinopropyl)-4-nitrobenzamidehydrochloride
• 14443-42-6
• H33918
• Benzamide, N-(3-(4-morpholinyl)propyl)-4-nitro-, monohydrochloride
• N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide hydrochloride
• N-(3-Morpholinopropyl)-p-nitrobenzamide hydrochloride

• Inchi： 1S/C14H19N3O4.ClH/c18-14(12-2-4-13(5-3-12)17(19)20)15-6-1-7-16-8-10-21-11-9-16;/h2-5H,1,6-11H2,(H,15,18);1H
• InChI Key： SVTMPLDILDCNTL-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 329.1142338Da
• Monoisotopic Mass: 329.1142338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų

Additional information on N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide

N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide (CAS No. 14443-42-6): An Overview of Its Properties, Applications, and Recent Research

N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide (CAS No. 14443-42-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, biological activities, and recent advancements in its use and development.

Chemical Structure and Properties

N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide is a synthetic organic compound characterized by its unique molecular structure. The compound consists of a nitrobenzamide moiety linked to a morpholine ring through a propyl chain. This structure imparts specific chemical and physical properties that make it valuable in various scientific applications. The molecular formula of N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide is C₁₅H₂₀N₂O₃, with a molecular weight of approximately 276.33 g/mol.

The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and application.

Biological Activities and Mechanisms of Action

N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate specific biological pathways and receptors.

Recent research has highlighted the compound's potential as an inhibitor of certain enzymes involved in signal transduction pathways. For instance, studies have shown that N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide can effectively inhibit the activity of protein kinases, which are crucial for cell signaling and regulation. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation.

Clinical Applications and Development

The potential clinical applications of N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide are diverse and promising. In the field of oncology, the compound has been evaluated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. This makes it an attractive candidate for further development as an anticancer agent.

Beyond oncology, there is growing interest in the use of N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide for treating neurodegenerative diseases. Research has indicated that the compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for exploring its potential in conditions such as Alzheimer's disease and Parkinson's disease.

Recent Research Highlights

The scientific community continues to explore new aspects of N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide. A recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate G protein-coupled receptors (GPCRs). The researchers found that it could selectively activate certain GPCRs, which are important targets for drug development due to their involvement in numerous physiological processes.

Another notable study published in the Journal of Biological Chemistry examined the compound's effects on mitochondrial function. The results showed that N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide could improve mitochondrial efficiency and reduce oxidative damage, suggesting potential applications in metabolic disorders and aging-related conditions.

Safety Considerations and Future Directions

Safety is a critical aspect of any drug candidate's development. Preclinical toxicology studies have generally shown that N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

The future direction for research on N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide includes optimizing its pharmacokinetic properties to enhance bioavailability and efficacy. Additionally, there is a need to explore combination therapies where this compound can be used alongside other drugs to achieve synergistic effects.

In conclusion, N-(3-morpholin-4-ylpropyl)-4-nitrobenzamide (CAS No. 14443-42-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.